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Compound of Interest

N-(3-

Compound Name: chlorophenyl)cyclohexanecarboxa
mide

Cat. No.: B3882213

Get Quote

Executive Summary & Immediate Classification

Do not dispose of N-(3-chlorophenyl)cyclohexanecarboxamide down the drain or in
municipal trash.

As a halogenated organic amide, this compound presents specific challenges for incineration
and environmental safety. It must be classified and managed as Halogenated Organic Waste.
The presence of the chlorine atom on the phenyl ring dictates the disposal pathway: it requires
high-temperature incineration with acid gas scrubbing capabilities to neutralize hydrochloric
acid (HCI) byproducts.

Quick Reference Protocol:
e Waste Stream: Halogenated Organics (Solid or Liquid).[1]
o Container Tag: "Hazardous Waste - Halogenated."

+ Compatibility: Segregate from strong oxidizers and acids.
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Technical Justification: The Science of Disposal

To ensure safety and compliance, we must understand the causality behind these protocols.
We do not segregate arbitrarily; we segregate based on chemical fate.

A. The Halogen Factor (Incineration Chemistry)

The critical structural feature of N-(3-chlorophenyl)cyclohexanecarboxamide is the chlorine
substituent.

e Non-Halogenated Waste: When burned, converts to

, and
. This is often used as fuel blending for cement kilns.

» Halogenated Waste (This Compound): Upon combustion, the chlorine atom reacts with
hydrogen to form Hydrogen Chloride (HCI) gas.

o Consequence: HCl is highly corrosive and damages standard incinerator flues. It requires
specialized facilities equipped with "scrubbers” (alkaline spray towers) to neutralize the
acid gas. Mixing this compound with non-halogenated solvents ruins the "fuel value" of the
entire batch and forces the facility to treat the whole volume as halogenated, significantly
increasing cost and environmental impact.[2]

B. Aquatic Toxicity & Persistence

Chlorinated aromatics are frequently lipophilic and resistant to biodegradation. Even if not
explicitly P-listed (acutely toxic) by the EPA, this compound is classified as Environmentally
Hazardous (Aquatic Toxicity). Release into sewage systems can disrupt microbial activity in
water treatment plants and bioaccumulate in downstream ecosystems.

Decision Matrix: Segregation Logic

The following workflow illustrates the decision process for disposing of N-(3-
chlorophenyl)cyclohexanecarboxamide based on its physical state in your workflow.
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Waste Generation:
N-(3-chlorophenyl)
cyclohexanecarboxamide

Physical State?

Powder/Crystals \ Reaction Mix/Mother Liquor

Solid / Pure Substance Dissolved in Solution

Double Bag & Tag

Solid Waste Bin: Solvent Type?

Tag: "Toxic/Irritant Solid'

Contains Halogens \No Halogens

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., MeOH, DMSO)

CONTAMINATION RULE:
Trace Halogen makes
whole mix Halogenated

Halogenated Waste Carboy
(Red Can/Tag)

Figure 1: Segregation Logic for Halogenated Amides

Click to download full resolution via product page

Detailed Operational Procedures
Protocol A: Solid Waste Disposal (Pure Substance)

Use this for expired shelf stock, contaminated weighing paper, or solid reaction products.
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» Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated solid
waste drum. Glass is acceptable but poses a breakage risk.

e Packaging:
o Place the solid in a clear polyethylene bag.
o Seal the bag with tape or a zip tie.
o Place the sealed bag inside the HDPE jar.
e Labeling:

o Chemical Name: Write the full chemical name (do not use abbreviations or structure
drawings).

o Hazards: Check "Toxic" and "lrritant."[3]

o Constituents: Explicitly list "Chlorine" or "Halogenated Organic"” if the waste tag asks for
constituents.

Protocol B: Liquid Waste Disposal (Solutions)

Use this for mother liquors, reaction mixtures, or HPLC waste.

e The "1% Rule": If N-(3-chlorophenyl)cyclohexanecarboxamide is dissolved in a non-
halogenated solvent (like Methanol), the entire mixture must be treated as halogenated
waste.

» Container: Use a standard safety carboy (typically HDPE or coated glass).

o Note: Ensure the cap is vented if there is any risk of ongoing reaction, though this amide is
generally stable.

e Segregation:

o DO NOT MIX WITH: Oxidizing acids (Nitric, Perchloric). Amides can hydrolyze in strong
acids, potentially releasing amine vapors or causing exotherms.
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e Labeling:
o Tag as "Halogenated Solvent Waste."[1][2]

o List the solvent (e.g., "95% Methanol") and the solute (e.g., "5% N-(3-
chlorophenyl)cyclohexanecarboxamide").

Emergency Response: Spill Management

In the event of a spill, rapid containment prevents environmental release.

.y Wet Wipe/Scoop
Rivouder Avoid Dust Generation

>
Don PPE:
Spill Detected Nitrile Gloves, Goggles, (LT ,3:%\’\;?2;;3%“,
Lab Coat, N95 (if dust) 9

. - w| Absorb with Vermiculite
Solution/Liquid or Chem-Pad

Figure 2: Spill Response Workflow

Click to download full resolution via product page

Chemical Safety & Regulatory Data

Use the data below to complete your facility's Hazardous Waste Tag.
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Parameter Value | Description
Chemical Name N-(3-chlorophenyl)cyclohexanecarboxamide
CAS Number 10276-36-5

Molecular Formula

Waste Classification Halogenated Organic

Not P- or U-listed.[3] Regulated as characteristic
RCRA Status (USA) waste if toxic/ignitable, or state-regulated

halogenated waste.

Skin Irrit. 2 (H315), Eye Irrit.[4][5][6] 2A (H319),
STOT SE 3 (H335).[4]

GHS Hazards

Strong Oxidizing Agents, Strong Acids, Strong

Incompatible Materials
Bases.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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